Cas no 35588-38-6 (2-Chloro-N-(5-chloro-2-hydroxyphenyl)acetamide)

• Product Name: 2-Chloro-N-(5-chloro-2-hydroxyphenyl)acetamide
• CAS No: 35588-38-6
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 3158665
• PubChem ID: 7454274
• Update Time: 2025-04-23

2-Chloro-N-(5-chloro-2-hydroxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(5-chloro-2-hydroxyphenyl)acetamide
• 2-chloro-N-(5-chloro-2-hydroxyphenyl)-acetamide;N-Chloracetyl-4-chlor-2-amino-phenol;2-chloro-N-(5-chloro-2-hydroxy-phenyl)-acetamide;
• 35588-38-6
• AKOS002257002
• CS-0314856
• MFCD00297054
• Acetamide, 2-chloro-N-(5-chloro-2-hydroxyphenyl)-
• SCHEMBL247350
• VTOWGURRHAVIBF-UHFFFAOYSA-N
• ALBB-032970
• BBL028493
• VS-08797
• DTXSID301248640
• 2-Chloro-N-(5-chloro-2-hydroxyphenyl)acetamide, AldrichCPR
• STL376643
• 2-chloro-N-(5-chloro-2-hydroxyphenyl)-acetamide

• MDL： MFCD00297054
• Inchi： 1S/C8H7Cl2NO2/c9-4-8(13)11-6-3-5(10)1-2-7(6)12/h1-3,12H,4H2,(H,11,13)
• InChI Key： VTOWGURRHAVIBF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(CCl)=O)O

Computed Properties

• Exact Mass: 218.98500
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 399.3±42.0 °C at 760 mmHg
• Flash Point: 195.3±27.9 °C
• PSA: 49.33000
• LogP: 2.29590
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Chloro-N-(5-chloro-2-hydroxyphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Chloro-N-(5-chloro-2-hydroxyphenyl)acetamide

2-Chloro-N-(5-chloro-2-hydroxyphenyl)acetamide: A Comprehensive Overview

The compound 2-Chloro-N-(5-chloro-2-hydroxyphenyl)acetamide, also known by its CAS number 35588-38-6, is a specialized organic compound that has garnered significant attention in the field of biochemistry and pharmacology. This molecule belongs to a class of compounds that combine chlorine atoms with aromatic rings, creating unique chemical properties that are highly sought after in drug discovery and development.

Derived from the base structure of acetamide, this compound introduces specific functional groups that enhance its biological activity. The presence of chlorine at position 2 on the benzene ring and the hydroxyl group at position 2 further modifies the molecule's reactivity and selectivity. These modifications make it a promising candidate for various biomedical applications, including antimicrobial, anti-inflammatory, and anticancer therapies.

Recent studies have highlighted the potential of 2-Chloro-N-(5-chloro-2-hydroxyphenyl)acetamide in targeting specific enzymes and receptors involved in disease pathways. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits strong inhibitory effects on certain kinases, which are critical in cancer cell proliferation. This discovery underscores its potential as a lead compound in the development of targeted therapies for oncological diseases.

Moreover, advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for large-scale production and further preclinical testing. The incorporation of chlorine substituents has been shown to improve the compound's stability and metabolic resistance, which are crucial factors in drug design.

Another area of exploration is the compound's role in drug delivery systems. Its hydroxyl group at position 2 can be exploited for conjugation with biocompatible polymers or targeting ligands, enabling site-specific drug delivery and reducing off-target effects. This approach aligns with the growing trend in personalized medicine, where drugs are tailored to specific patient populations.

Furthermore, collaborative research between academic institutions and pharmaceutical companies has revealed the compound's ability to modulate inflammatory pathways. Preclinical studies indicate that it may serve as a potent anti-inflammatory agent, offering therapeutic potential for conditions such as arthritis and inflammatory bowel disease.

In summary, 2-Chloro-N-(5-chloro-2-hydroxyphenyl)acetamide (CAS NO35588-38-6) is a multifaceted compound with diverse applications in the biomedical field. Its unique combination of functional groups and chemical properties positions it as a valuable tool in drug discovery, particularly in the development of targeted therapies for cancer and inflammatory diseases. As research continues to uncover new mechanisms of action, this compound is poised to play a significant role in advancing medical treatments.